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Cat. No.: B12650922

Get Quote

This technical guide provides a comprehensive analysis of the spectroscopic data for 1,1,2,3-
tetramethylcyclohexane (C₁₀H₂₀, CAS No. 6783-92-2), a saturated cyclic hydrocarbon.[1][2]

Aimed at researchers, scientists, and professionals in drug development and chemical

analysis, this document delves into the mass spectrometry, nuclear magnetic resonance, and

infrared spectroscopy of this molecule. The guide emphasizes the synergy between

conformational analysis and spectral interpretation, providing not just data, but a framework for

understanding the structural nuances of polysubstituted cycloalkanes.

Molecular Structure and Stereoisomerism
1,1,2,3-tetramethylcyclohexane possesses two chiral centers at the C2 and C3 positions.

This gives rise to stereoisomers, the conformations of which profoundly influence their

spectroscopic signatures. The cyclohexane ring predominantly adopts a chair conformation to

minimize angular and torsional strain. The stability of these chair conformers is dictated by the

steric strain arising from 1,3-diaxial interactions.[3][4] Substituents preferentially occupy

equatorial positions to avoid these destabilizing interactions.[3][4] For 1,1,2,3-
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tetramethylcyclohexane, the interplay between the gem-dimethyl group at C1 and the methyl

groups at C2 and C3 determines the most stable conformational isomers, which is a critical

precursor to interpreting its NMR spectra.

Mass Spectrometry (MS)
Mass spectrometry is a powerful technique for determining the molecular weight and elemental

composition of a compound, as well as gaining structural information from its fragmentation

patterns. For volatile, non-polar hydrocarbons like 1,1,2,3-tetramethylcyclohexane, Gas

Chromatography-Mass Spectrometry (GC-MS) is the analytical method of choice.[5]

Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)
The causality behind choosing GC-MS lies in its ability to separate the analyte from a mixture

and provide high-resolution mass data for confident identification.

Methodology:

Sample Preparation: A dilute solution of 1,1,2,3-tetramethylcyclohexane is prepared in a

volatile, non-polar solvent such as hexane or dichloromethane. The concentration should be

in the range of 1-10 µg/mL to avoid column overloading and detector saturation.

Instrumentation: A standard GC-MS system equipped with a capillary column (e.g., HP-5MS,

30 m x 0.25 mm i.d., 0.25 µm film thickness) is employed.[5] Helium is used as the carrier

gas at a constant flow rate.

GC Conditions: The sample is introduced via a split/splitless injector. A typical temperature

program would be an initial oven temperature of 50°C, held for 2 minutes, followed by a

ramp of 10°C/min to 250°C. These conditions ensure good separation of volatile

hydrocarbons.[6]

MS Conditions: The mass spectrometer is operated in electron ionization (EI) mode at a

standard energy of 70 eV. The mass range is scanned from m/z 40 to 300.
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Caption: Workflow for GC-MS analysis of 1,1,2,3-tetramethylcyclohexane.

Data Interpretation: Mass Spectrum
The electron ionization mass spectrum of 1,1,2,3-tetramethylcyclohexane is available from

the NIST Mass Spectrometry Data Center.[1]

Molecular Ion (M⁺): The molecular ion peak is observed at m/z 140, corresponding to the

molecular formula C₁₀H₂₀.[1] Its presence confirms the molecular weight of the compound.

Fragmentation Pattern: The fragmentation of cycloalkanes is typically initiated by the loss of

an alkyl substituent.[1] For 1,1,2,3-tetramethylcyclohexane, the primary fragmentation

pathways involve the loss of methyl (CH₃•) and ethyl (C₂H₅•) radicals.

Loss of a methyl group (M-15): A prominent peak is observed at m/z 125, resulting from

the loss of a methyl radical. This is a common fragmentation for methylated alkanes.

Loss of an ethyl group (M-29): A peak at m/z 111 is also significant. This likely arises from

the cleavage of the C1-C2 bond followed by the loss of an ethyl radical.

Base Peak: The base peak in the spectrum is at m/z 83. This corresponds to the loss of a

C₄H₉ fragment, likely through a more complex rearrangement and fragmentation of the ring.
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Other Significant Fragments: A series of fragment ions are observed at m/z 69, 55, and 41,

which are characteristic of alkyl chains and result from successive losses of CH₂ units.

m/z Proposed Fragment Relative Intensity

140 [C₁₀H₂₀]⁺ (Molecular Ion) Moderate

125 [C₉H₁₇]⁺ (M-CH₃) High

111 [C₈H₁₅]⁺ (M-C₂H₅) Moderate

83 [C₆H₁₁]⁺ 100% (Base Peak)

69 [C₅H₉]⁺ High

55 [C₄H₇]⁺ High

41 [C₃H₅]⁺ Moderate

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a

molecule. Due to the lack of readily available experimental spectra, the following interpretation

is based on established principles of conformational analysis and chemical shifts in substituted

cyclohexanes.[7]

Experimental Protocol: ¹H and ¹³C NMR
A well-prepared sample is crucial for obtaining high-quality NMR spectra.[8]

Methodology:

Sample Preparation: Approximately 10-20 mg of 1,1,2,3-tetramethylcyclohexane is

dissolved in ~0.6 mL of a deuterated solvent, such as chloroform-d (CDCl₃).[9][10] CDCl₃ is

a good choice as it is a common solvent for non-polar compounds and its residual peak at

7.26 ppm does not typically interfere with alkane signals.[9]

Instrumentation: Spectra are acquired on a high-field NMR spectrometer (e.g., 400 or 500

MHz).
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¹H NMR Acquisition: A standard proton experiment is run. Key parameters include a sufficient

number of scans to achieve a good signal-to-noise ratio, a spectral width covering

approximately 0 to 10 ppm, and a relaxation delay of 1-2 seconds.

¹³C NMR Acquisition: A proton-decoupled ¹³C experiment is performed. A larger number of

scans is typically required due to the lower natural abundance of the ¹³C isotope. The

spectral width should cover approximately 0 to 200 ppm.

Sample Preparation

Data Acquisition

10-20 mg Analyte NMR Tube

~0.6 mL CDCl3

NMR Spectrometer
(400/500 MHz) Lock on Solvent Shimming Acquire Spectra

(1H & 13C) 1H & 13C NMR Spectra
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Caption: General workflow for NMR sample preparation and data acquisition.

Predicted ¹H NMR Spectrum and Interpretation
The interpretation of the ¹H NMR spectrum is highly dependent on the dominant chair

conformation of the most stable stereoisomer. Assuming the trans relationship between the C2

and C3 methyl groups is sterically favored, the most stable conformation would place the C2

and C3 methyl groups in equatorial positions to minimize 1,3-diaxial strain. One of the C1

methyls would be axial and the other equatorial.

Chemical Shifts (δ):

Methyl Protons (12H): Four distinct methyl signals are expected. The two gem-dimethyl

groups at C1 will be non-equivalent, with one axial and one equatorial, likely appearing as

singlets around 0.8-1.0 ppm. The methyl groups at C2 and C3, being in different
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environments, will appear as doublets (due to coupling with the adjacent methine proton)

in a similar region, likely between 0.8-1.2 ppm.

Methine Protons (2H): The protons at C2 and C3 will be in different chemical environments

and will likely appear as complex multiplets between 1.2-1.8 ppm.

Methylene Protons (6H): The three CH₂ groups of the cyclohexane ring will also be non-

equivalent and will show complex overlapping multiplets, likely in the range of 1.0-1.7

ppm.

Predicted ¹³C NMR Spectrum and Interpretation
In a proton-decoupled ¹³C NMR spectrum, each unique carbon atom will appear as a single

line.

Chemical Shifts (δ):

Methyl Carbons: Four distinct signals are expected for the four methyl groups, likely in the

range of 15-30 ppm.

Ring Carbons:

The quaternary carbon at C1 will be downfield, likely in the 30-40 ppm range.

The two methine carbons (C2 and C3) will have distinct chemical shifts, expected

between 25-45 ppm.

The three methylene carbons (C4, C5, and C6) will also be non-equivalent, with signals

appearing in the 20-40 ppm range.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation, which excites molecular vibrations. For an alkane like

1,1,2,3-tetramethylcyclohexane, the spectrum is characterized by C-H and C-C bond

vibrations.
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Experimental Protocol: Attenuated Total Reflectance
(ATR) - FTIR
For a liquid sample, ATR-FTIR is a highly efficient and simple method that requires minimal

sample preparation.[11][12]

Methodology:

Instrument Preparation: An FTIR spectrometer equipped with an ATR accessory (e.g., a

diamond or zinc selenide crystal) is used. A background spectrum of the clean, empty ATR

crystal is recorded.

Sample Application: A single drop of neat 1,1,2,3-tetramethylcyclohexane is placed onto

the ATR crystal, ensuring complete coverage of the crystal surface.[13][14]

Data Acquisition: The sample spectrum is then recorded. Typically, 16-32 scans are co-

added to produce a spectrum with a good signal-to-noise ratio over a range of 4000-400

cm⁻¹.

Cleaning: After analysis, the sample is wiped from the crystal surface with a soft tissue

soaked in a suitable solvent like isopropanol or acetone.

Data Interpretation: IR Spectrum
The IR spectrum of 1,1,2,3-tetramethylcyclohexane will be characteristic of a saturated

hydrocarbon. While a specific experimental spectrum is not available, the key absorption bands

can be predicted based on data from similar molecules like other tetramethylcyclohexane

isomers and general principles of IR spectroscopy.[15][16][17][18][19]

C-H Stretching Vibrations: Strong, sharp absorption bands will be present in the 2850-2960

cm⁻¹ region. These are due to the symmetric and asymmetric stretching of the C-H bonds in

the methyl (CH₃) and methylene (CH₂) groups.

C-H Bending Vibrations:

The scissoring and bending vibrations of the CH₂ and CH₃ groups will appear in the 1450-

1470 cm⁻¹ region.
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A characteristic band for the methyl groups (umbrella mode) is expected around 1375

cm⁻¹. The presence of a gem-dimethyl group may cause this band to split.

Fingerprint Region: The region below 1300 cm⁻¹ is known as the fingerprint region. It will

contain a complex pattern of C-C stretching and C-H rocking vibrations that are unique to the

specific structure and stereochemistry of 1,1,2,3-tetramethylcyclohexane.

Wavenumber (cm⁻¹) Vibration Type Expected Intensity

2850-2960 C-H Stretch (sp³) Strong

1450-1470 C-H Bend (CH₂/CH₃) Medium

~1375 CH₃ Bend (Umbrella) Medium

< 1300 C-C Stretch, C-H Rock Complex (Fingerprint)

Conclusion
The comprehensive spectroscopic analysis of 1,1,2,3-tetramethylcyclohexane relies on a

multi-technique approach. Mass spectrometry provides definitive molecular weight and

fragmentation data. While experimental NMR and IR spectra are not readily available in public

databases, a robust interpretation can be derived from the foundational principles of

conformational analysis and comparison with analogous substituted cyclohexanes. This guide

provides the experimental frameworks and theoretical interpretations necessary for the

confident identification and structural elucidation of 1,1,2,3-tetramethylcyclohexane and

serves as a model for the analysis of other complex cycloalkanes.
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product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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